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A Meta-Analysis of Clinical Trials Involving Aluminum and Magnesium Hydroxide Antacids: A
Comparative Guide

This guide provides a comprehensive meta-analysis of clinical trials involving antacids
containing aluminum and magnesium hydroxide. It is intended for researchers, scientists, and
drug development professionals, offering an objective comparison of their performance with
other alternatives, supported by experimental data.

Efficacy of Aluminum and Magnesium Hydroxide
Antacids

Antacids containing a combination of aluminum hydroxide and magnesium hydroxide are a
mainstay for the rapid relief of heartburn and dyspepsia. Their primary mechanism of action is
the chemical neutralization of gastric acid.[1][2][3] The combination of these two agents is
strategic: aluminum hydroxide tends to cause constipation, while magnesium hydroxide can
induce diarrhea; used together, they balance these gastrointestinal side effects.[4]

Clinical studies have demonstrated their efficacy in providing symptomatic relief. For instance,
one study showed that an aluminum/magnesium hydroxide formulation could increase gastric
pH for approximately 26 minutes and provide heartburn relief for up to 82 minutes.[5]

Comparative Efficacy
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When compared to other acid-suppressing agents, the performance of aluminum-magnesium
hydroxide antacids varies. A double-blind clinical study on patients with duodenal ulcers
showed that both an antacid with dihydroxyaluminum-sodium carbonate and one with
aluminum and magnesium hydroxides resulted in ulcer healing rates (71% and 75%,
respectively) comparable to the H2-receptor antagonist ranitidine (79%) after four weeks of
treatment.[6] All treatments were significantly more effective than the placebo, which had a
healing rate of 47%.[6]

However, in the treatment of gastro-esophageal reflux symptoms, a comparative crossover
study found that an alginate-containing reflux suppressant provided good symptom relief in
84% of patients, compared to only 23% for an antacid gel with magnesium and aluminum
hydroxide.[7] Furthermore, 68% of patients using the alginate formulation experienced relief
within 15 minutes, versus only 9% of those on the antacid.[7]

Pharmacokinetics and Safety Profile

The systemic absorption of aluminum and magnesium from antacids is generally low, which is
a key aspect of their safety profile.[8][9] A study in healthy women found no absorption of
aluminum from an antacid containing magaldrate (a complex of aluminum and magnesium
hydroxides), and magnesium absorption remained within the normal range.[8][9] This supports
their use as a first-line treatment for heartburn in pregnancy when lifestyle modifications are
insufficient.[8]

However, it is important to note that antacids can interact with the absorption of other drugs.[3]
[10] The alteration of gastric pH and the potential for chelation can affect the bioavailability of
various medications.[11] For instance, co-administration of an aluminum/magnesium hydroxide
antacid with the antibiotic tebipenem pivoxil hydrobromide resulted in an approximate 11%
decrease in total drug exposure (AUC) and a 22% lower maximum concentration (Cmax).[12]

Data Summary
Table 1: Comparative Efficacy in Duodenal Ulcer Healing
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Treatment Group Ulcer Healing Rate (4 weeks)
Dihydroxyaluminum-sodium carbonate 71%
Aluminum and magnesium hydroxides 75%
Ranitidine 79%
Placebo 47%

(Data from a controlled, double-blind clinical
study in 153 patients with duodenal ulcer

disease)[6]

Treatment Group Good Symptom Relief Relief within 15 minutes

Liquid Gaviscon (Alginate-
_ 84% 68%
antacid)

Magnesium-aluminum antacid
| 23% 9%
ge

(Data from a comparative

crossover study in 44 patients)

[7]

Table 3: Pharmacokinetic Interaction with Tebipenem
Pivoxil Hydrobromide (TBP-PI-HBY¥)
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TBP-PI-HBr with Al/Mg
Parameter Hydroxide Antacid 90% Confidence Interval
(Geometric Mean Ratio)

Total Exposure (AUC) 89.2 83.2,95.7

Maximum Concentration
(Cmax)

78.4 67.9, 90.6

(Data from a 3-period, fixed
sequence study in 20 subjects)
[12]

Experimental Protocols
Duodenal Ulcer Healing Clinical Trial Methodology|[6]

o Study Design: A controlled, double-blind clinical study.
o Participants: 153 patients with endoscopically confirmed duodenal ulcers.
 Interventions: Patients were treated for 4 weeks with one of the following:
o Dihydroxyaluminum-sodium carbonate
o Aluminum and magnesium hydroxides (Alumag)
o Ranitidine
o Placebo

» Efficacy Assessment:

o

Ulcer healing ratio determined by endoscopy at the end of the 4-week treatment period.

[¢]

Disappearance of ulcer pain.

[¢]

Subjective and objective (biochemical analyses) drug tolerance.

o

Effect on gastric mucosa assessed by endoscopy, histology, and morphometry.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/36943038/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Pharmacokinetic Study of Aluminum and Magnhesium
Absorption[8]

» Study Design: An open-label, controlled, randomized, one-treatment study with a two-group
design.

 Participants: Healthy women in a fed state.
« Intervention:

o Group A (n=8): Received a single sachet containing 500 mg of sodium alginate, 267 mg of
sodium bicarbonate, 800 mg of magaldrate, and 120 mg of simethicone after a standard

breakfast.
o Group B (n=2): Received no medication.

o Sampling: Blood samples were collected at -12, -6, -1 hours (basal) and at multiple time
points up to 12 hours after administration.

e Quantification Method: Inductively coupled plasma-mass spectrometry (ICP-MS) was used
to quantify aluminum and magnesium ions in the blood samples.

Visualizations
Mechanism of Action of Aluminum and Magnhesium
Hydroxide Antacids
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Caption: Mechanism of action of aluminum and magnesium hydroxide antacids.

Clinical Trial Workflow for Efficacy Assessment
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(e.g., GERD symptoms)

Inclusion/Exclusion Criteria Assessment
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(Al/Mg Hydroxide Antacid) (e.g., Placebo, H2RA)

N
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;

Data Collection
(Symptom Diaries, pH monitoring)

Endpoint Assessment
(e.g., Symptom relief, Healing rates)

Statistical Analysis
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Caption: A typical clinical trial workflow for assessing antacid efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A meta-analysis of clinical trials involving aluminum and
magnesium hydroxide antacids.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210420#a-meta-analysis-of-clinical-trials-involving-
aluminum-and-magnesium-hydroxide-antacids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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